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Compound of Interest

Compound Name: Abeprazan hydrochloride

Cat. No.: B8105903

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Abeprazan hydrochloride. The following
procedures are designed to ensure a safe laboratory environment and proper management of
this potent potassium-competitive acid blocker.

Hazard Identification and Personal Protective Equipment
(PPE)

Abeprazan hydrochloride is a compound that requires careful handling due to its potential
hazards. While some safety data sheets (SDS) may classify it as non-hazardous, others
indicate it is harmful if swallowed and very toxic to aquatic life with long-lasting effects[1]. Given
this conflicting information, a cautious approach is warranted. The following personal protective
equipment (PPE) is mandatory to minimize exposure.

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Safety goggles with side-shields are required to protect against splashes and
airborne particles[1].

e Hand Protection: Wear protective gloves. Nitrile gloves are a suitable option, but it is
advisable to consult the glove manufacturer's compatibility data. Change gloves immediately
if they become contaminated[1].
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» Body Protection: An impervious lab coat or gown should be worn to prevent skin contact[1].
When there is a potential for splashing, a cuffed gown resistant to permeability by hazardous
drugs is recommended|2].

» Respiratory Protection: If there is a risk of generating dust or aerosols, a suitable respirator
must be used[1]. All work with powders or volatile solutions should be conducted in a
certified chemical fume hood or other appropriate ventilated enclosure[1][3].

Quantitative Data Summary

The following table summarizes the available quantitative data for Abeprazan hydrochloride.
Note that specific occupational exposure limits have not been established[1][3].

Property Value Reference
Molecular Formula C19H18CIF3N203S [11[3]
Molecular Weight 446.87 g/mol [1][3]
CAS Number 1902954-87-3 [11[3]
Occupational Exposure Limits No data available [1][3]

Operational and Disposal Plans
Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical to maintaining the integrity of the
compound and ensuring personnel safety.

Handling:

o Preparation: Before handling, ensure that a safety shower and an eye wash station are
readily accessible[1][3].

o Engineering Controls: Use Abeprazan hydrochloride only in areas with adequate exhaust
ventilation, such as a chemical fume hood, especially when handling the powder form to
avoid dust and aerosol formation[1][3].
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» Personal Hygiene: Do not eat, drink, or smoke in the laboratory area where this compound is
handled. Wash hands thoroughly after handling[1].

e Avoiding Contamination: Avoid inhalation, and contact with eyes and skin[1][3].
Storage:
o Container: Keep the container tightly sealed[1][3].

o Temperature: Store the powdered form at -20°C. If in solvent, store at -80°C for up to six
months or -20°C for one month[3].

e Environment: Store in a cool, well-ventilated area away from direct sunlight and sources of
ignition[1][3].

o Incompatibilities: Keep away from strong acids/alkalis and strong oxidizing/reducing
agents[1][3].

Emergency Procedures
In the event of an emergency, follow these procedures immediately.
First Aid Measures:

» Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
separating the eyelids with fingers. Remove contact lenses if present and easy to do. Seek
prompt medical attention[1][3].

o Skin Contact: Rinse the affected skin thoroughly with large amounts of water. Remove
contaminated clothing and shoes and seek medical attention[1][3].

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide
respiratory support and seek medical attention[3].

 Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Call a POISON
CENTER or physician if you feel unwell[1][3].

Spill Response:
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e Evacuate: Evacuate non-essential personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated.

o Contain: Prevent further leakage or spillage if it is safe to do so. Keep the material away from
drains and water courses[1][3].

o Absorb: For liquid spills, absorb the solution with a finely-powdered, liquid-binding material
such as diatomite or universal binders[1][3]. For powder spills, carefully cover the spill with a
damp absorbent material to avoid generating dust.

o Clean: Decontaminate surfaces and equipment by scrubbing with alcohol[1][3].

o Dispose: Collect all contaminated materials in a labeled, sealed container for disposal as
hazardous waste[1].

Disposal Plan

All waste containing Abeprazan hydrochloride must be treated as hazardous waste and
disposed of according to institutional and local regulations.

e Unused Product: Dispose of the contents and container to an approved waste disposal
plant[1].

o Contaminated Materials: All PPE, absorbent materials from spills, and any other items
contaminated with Abeprazan hydrochloride should be placed in a properly labeled, sealed
container and disposed of as hazardous waste[4].

e Environmental Precautions: Avoid release to the environment. Due to its high aquatic toxicity,
it is imperative to prevent this compound from entering drains or waterways[1].

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling of Abeprazan
hydrochloride in a laboratory setting.
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Safe Handling Workflow for Abeprazan Hydrochloride
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Caption: Workflow for the safe handling of Abeprazan hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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